Cas no 53854-18-5 (Imidazo[1,2-a]pyrimidine-2,5(1H,3H)-dione, 7-methyl-6-nitro-)

• Product Name: Imidazo[1,2-a]pyrimidine-2,5(1H,3H)-dione, 7-methyl-6-nitro-
• CAS No: 53854-18-5
• MF: C₇H₆N₄O₄
• MW: 210.14694070816
• CID: 356213
• PubChem ID: 136269850
• Update Time: 2025-04-19

Imidazo[1,2-a]pyrimidine-2,5(1H,3H)-dione, 7-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine-2,5(1H,3H)-dione, 7-methyl-6-nitro-
• 7-methyl-6-nitro-3,8-dihydroimidazo[1,2-a]pyrimidine-2,5-dione
• DTXSID10788448
• 7-Methyl-6-nitroimidazo[1,2-a]pyrimidine-2,5(1H,3H)-dione
• 7-Methyl-6-nitroimidazo[1,2-a]pyrimidine-2,5(3H,8H)-dione
• 53854-18-5

• Inchi： 1S/C7H6N4O4/c1-3-5(11(14)15)6(13)10-2-4(12)9-7(10)8-3/h2H2,1H3,(H,8,9,12)
• InChI Key： WVKOGQVTMQINIU-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C2NC(CN21)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.03898
• Monoisotopic Mass: 210.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 104.91